Cas no 65175-87-3 (Benzene, 2-bromo-4-isocyanato-1-methoxy-)

Benzene, 2-bromo-4-isocyanato-1-methoxy-, is a halogenated aromatic compound featuring both isocyanate and methoxy functional groups. Its structure offers versatility in synthetic applications, particularly in the preparation of polyurethanes, agrochemicals, and pharmaceutical intermediates. The bromo substituent enhances reactivity for further functionalization via cross-coupling reactions, while the isocyanate group enables covalent bonding with nucleophiles such as amines or alcohols. The methoxy group contributes to solubility and electronic modulation of the aromatic ring. This compound is valued for its role in constructing complex molecular architectures with precise regiochemical control. Proper handling is essential due to the reactivity of the isocyanate moiety.

Benzene, 2-bromo-4-isocyanato-1-methoxy- structure

65175-87-3 structure

Product Name:Benzene, 2-bromo-4-isocyanato-1-methoxy-

CAS No:65175-87-3

MF:C₈H₆BrNO₂

MW:228.042741298676

CID:1686625

PubChem ID:50989180

Update Time:2025-05-28

Benzene, 2-bromo-4-isocyanato-1-methoxy- Chemical and Physical Properties

Names and Identifiers

- Benzene, 2-bromo-4-isocyanato-1-methoxy-
- 65175-87-3
- SCHEMBL3306947
- EN300-70427
- 2-bromo-4-isocyanato-1-methoxybenzene
- DB-203068
- Inchi： 1S/C8H6BrNO2/c1-12-8-3-2-6(10-5-11)4-7(8)9/h2-4H,1H3
- InChI Key： KTFUODBECRKEIE-UHFFFAOYSA-N
- SMILES： BrC1C=C(C=CC=1OC)N=C=O

Computed Properties

Exact Mass: 226.95818
Monoisotopic Mass: 226.95819g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 192
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 38.7Å²

Experimental Properties

PSA: 38.66

Benzene, 2-bromo-4-isocyanato-1-methoxy- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-70427-0.05g	2-bromo-4-isocyanato-1-methoxybenzene	65175-87-3	80%	0.05g	$52.0	2023-02-12
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Enamine	EN300-70427-1.0g	2-bromo-4-isocyanato-1-methoxybenzene	65175-87-3	80%	1.0g	$225.0	2023-02-12
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Enamine	EN300-70427-5.0g	2-bromo-4-isocyanato-1-methoxybenzene	65175-87-3	80%	5.0g	$650.0	2023-02-12
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Aaron	AR01ABT2-50mg	2-Bromo-4-isocyanato-1-methoxybenzene	65175-87-3	95%	50mg	$97.00	2025-03-13
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